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Compound of Interest

Compound Name:
4-Chloro-3-methoxy-2-methyl-

pyridine hydrochloride

Cat. No.: B8027608

Get Quote

Executive Summary
This technical guide provides a comprehensive safety, handling, and application analysis of 4-

Chloro-3-methoxy-2-methylpyridine Hydrochloride. As a critical intermediate in the synthesis of

Proton Pump Inhibitors (PPIs) such as Rabeprazole and Pantoprazole, this compound requires

rigorous control strategies due to its acute toxicity profile, corrosive potential, and moisture

sensitivity.

This document transcends the standard Safety Data Sheet (SDS) by integrating diverse

regulatory data into actionable protocols for drug development professionals. It synthesizes

hazard identification with engineering controls, ensuring scientific integrity and operational

safety.

Chemical Identity & Characterization
4-Chloro-3-methoxy-2-methylpyridine Hydrochloride is a pyridine derivative characterized by a

chloro-substituent at the 4-position and a methoxy group at the 3-position. The hydrochloride

salt form enhances water solubility but introduces acidic properties that necessitate specific

handling protocols.
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Table 1: Physicochemical Properties
Property Specification

Chemical Name
4-Chloro-3-methoxy-2-methylpyridine

Hydrochloride

CAS Number (Free Base) 107512-34-5

CAS Number (HCl Salt) 1951439-74-9 (Reference)

Molecular Formula C₇H₈ClNO[1][2][3] · HCl

Molecular Weight 194.06 g/mol (Salt) / 157.60 g/mol (Base)

Appearance White to off-white crystalline solid

Solubility
Soluble in water, methanol; sparingly soluble in

non-polar solvents

Melting Point >150°C (Decomposes)

Acidity (pKa)
~3-4 (Pyridine nitrogen), strongly acidic in

solution due to HCl

Hazard Profiling & Risk Assessment
Core Hazards (GHS Classification)
While standard SDS documents list H-codes, the implication for a research workflow is deeper.

The hydrochloride moiety generates hydrochloric acid upon contact with moisture, elevating the

risk from simple irritation to potential corrosion.

Acute Toxicity (Oral): Category 4 (H302).[4][5][6] Harmful if swallowed.[4][5][6]

Skin Corrosion/Irritation: Category 2 (H315) or 1B (if high HCl content). Causes skin

irritation/burns.

Serious Eye Damage: Category 1/2A (H318/H319). Risk of corneal damage due to acidic

hydrolysis.

STOT-SE: Category 3 (H335).[3][6] Respiratory tract irritation from dust or HCl fumes.
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Mechanism of Toxicity
The toxicity stems from two vectors:

Alkylating Potential: The 4-chloro substituent on the pyridine ring is reactive. In biological

systems, it can act as a weak alkylating agent, potentially interacting with nucleophilic

residues in proteins.

Acidic Hydrolysis: Upon contact with mucous membranes, the salt dissociates, releasing

protons (H⁺) and chloride ions, causing immediate tissue coagulation and necrosis if

untreated.

Strategic Application in Drug Development
This compound is a "building block" intermediate. Its structural integrity is vital for the final

pharmacological activity of PPIs. The 4-chloro position is the site of nucleophilic aromatic

substitution (SNAr), a key step in attaching the benzimidazole moiety or other side chains.

Diagram 1: Synthesis Context (Rabeprazole Pathway)
This diagram illustrates where 4-Chloro-3-methoxy-2-methylpyridine fits into the broader

synthesis of Rabeprazole, highlighting its role as a precursor for nucleophilic substitution.
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Caption: The 4-chloro intermediate acts as the electrophile for the coupling reaction with

mercaptobenzimidazole derivatives.

Safe Handling & Containment Strategy
Engineering Controls
Due to the fine particle size and potential for acidic dust generation, standard laboratory

ventilation is often insufficient.
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Primary Containment: Handle within a Chemical Fume Hood with a face velocity of >100

fpm.

Powder Handling: For quantities >10g, use a Powder Containment Balance Enclosure or a

glovebox to prevent inhalation of dust.

Personal Protective Equipment (PPE) Matrix
Body Part Recommendation Rationale

Respiratory
N95 (minimum) or P100

Respirator

Prevents inhalation of acidic

particulates.

Hands
Double Nitrile Gloves (0.11mm

min)

Nitrile offers excellent

resistance to pyridine

derivatives and dilute acids.

Eyes Chemical Splash Goggles
Safety glasses are insufficient

against acidic dust ingress.

Body Lab Coat + Tyvek Sleeves
Prevents skin absorption and

clothing contamination.

Protocol: Safe Transfer & Weighing
Equilibrate: Allow the container to reach room temperature before opening to prevent

condensation (moisture reacts with the HCl salt).

Anti-Static: Use an anti-static gun or bar, as organic salts are prone to static charge buildup,

leading to powder scattering.

Weighing: Weigh into a tared vessel inside the fume hood. Do not transport open containers

across the lab bench.

Decontamination: Wipe the exterior of the container with a dry tissue, then a damp tissue

(neutralized with 1% Sodium Bicarbonate) before returning to storage.

Emergency Response & Environmental Fate
Spill Management Logic
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Do NOT use water initially. Water will solubilize the salt and spread the acidic contamination.

Isolate: Evacuate the immediate area (10ft radius).

Neutralize: Cover the spill with a dry mixture of Sodium Bicarbonate (NaHCO₃) or Calcium

Carbonate. Wait for any fizzing to cease.

Absorb: Mix with an inert absorbent (Vermiculite or dry sand).

Collect: Sweep into a hazardous waste container labeled "Acidic Organic Solid".

Fire Fighting Measures
Decomposition Products: Emits toxic fumes of Hydrogen Chloride (HCl), Nitrogen Oxides

(NOx), and Carbon Monoxide (CO).

Extinguishing Media: Dry chemical or CO₂. Avoid high-pressure water jets that may scatter

the powder.

Diagram 2: Emergency Response Decision Tree
This workflow dictates the immediate actions required upon exposure or release.
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Caption: Logic flow for immediate mitigation of personnel exposure or environmental release.

Storage & Stability
Hygroscopic Nature: The HCl salt is hygroscopic. Store under an inert atmosphere (Argon or

Nitrogen) if possible.

Temperature: Refrigerate (2-8°C) to prevent slow degradation or dehydrohalogenation.

Incompatibilities: Keep away from strong oxidizing agents and strong bases (which will

liberate the free pyridine base).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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